Cas no 98704-00-8 (2-Phenyl-1,3-propanediol-d4)

• Product Name: 2-Phenyl-1,3-propanediol-d4
• CAS No: 98704-00-8
• MF: C₉H₁₂O₂
• MW: 156.215029716492
• CID: 1002621
• PubChem ID: 12335567
• Update Time: 2025-04-20

2-Phenyl-1,3-propanediol-d4 Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-1,3-propanediol-d4
• 1,1,3,3-tetradeuterio-2-phenylpropane-1,3-diol
• 2-Phenyl-1,3-propane
• 2-Phenyl-1,3-propane-1,1,3,3-d4-diol
• 2-phenylpropane-1,3-diol-1,1,3,3-d4
• 2-Phenyl(1,1,3,3-~2~H_4_)propane-1,3-diol
• AKOS030255225
• SCHEMBL6136888
• 98704-00-8
• DTXSID50491247

• Inchi： 1S/C9H12O2/c10-6-9(7-11)8-4-2-1-3-5-8/h1-5,9-11H,6-7H2/i6D2,7D2
• InChI Key： BPBDZXFJDMJLIB-KXGHAPEVSA-N
• SMILES： OC([2H])([2H])C(C([2H])([2H])O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 156.10900
• Monoisotopic Mass: 156.108836605g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 93.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 0.75480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives